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Environmental Presence & Persistence

The table below summarizes key characteristics of sulfamonomethoxine in comparison to other

sulfonamides, based on monitoring and laboratory studies.

Typical

Persistence &

Key Context &

Antibiotic Environmental L .
. Availability Comparison
Concentrations
Sulfamonomethoxine  Danjiangkou Effectively degraded The only long-acting

(SMM)

Sulfamethoxazole
(SMX)

Reservoir, China:
1.21-4.28 ng/L (2023
data) [1]

European surface
waters: Median ~52
ng/L, peaks up to 4-6

Hg/L [4].

(98.8%) by Bacillus
sp. DLY-11 within 48
hours under optimized
conditions [2].

In soil, shows high
availability in the
agueous phase,
indicating high
mobility and potential
for uptake [5].

sulfonamide authorized for
aquaculture; this implies a
longer environmental half-
life [3].

One of the most frequently
detected sulfonamides;
high research priority due
to its persistence and role
in antibiotic resistance [6]
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Typical
Environmental
Concentrations

Persistence & Key Context &

Comparison

Antibiotic e
Availability

Sulfamethazine (SMZ) Jiulong River Estuary,
China: Average 78.3

ng/L [8].

Data not fully
available in search
results.

Commonly studied in
veterinary contexts; often
co-detected with
resistance genes [8] [4].

Ecological Impacts on Aquatic Organisms

The toxicological effects of antibiotics on non-target organisms can vary significantly. The following table

compares the observed impacts of SMM and other sulfonamides.

Antibiotic

Test Organism /
System

Observed Ecological Effects

Sulfamonomethoxine
(SMM)

SMM + Trimethoprim
(TMP)

Sulfamethoxazole
(SMX)

Sulfamethazine (SMZ)

Freshwater
microalgae (Chlorella
pyrenoidosa) [3]

Freshwater
microalgae (Chlorella
pyrenoidosa) [3]

Freshwater biofilm
communities [4]

Freshwater biofilm
communities [4]

At 5 pg/L: Stimulated algal growth. At 500 pg/L:
Induced sustained cell apoptosis, but overall
growth was maintained due to self-adaptive
mechanisms.

Co-exposure at 500 pg/L caused significant
growth inhibition and disrupted carbon/nitrogen
assimilation, indicating a synergistic toxic effect.

Altered bacterial structure and induced deformities
in diatoms at 500-5000 ng/L.

Reduced diatom species richness and diversity,
and increased teratologies (deformities) at 500-
5000 ng/L.

Detailed Experimental Protocol for SMM Degradation
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The high degradation efficiency of SMM (98.8% in 48 hours) was achieved by the novel strain Bacillus sp.

DLY-11, isolated from swine manure compost. Here is the detailed methodology [2]:

¢ 1. Isolation & Identification: Strain DLY-11 was isolated from aerobically composted swine manure
using enrichment culture and purified through repeated streaking. The strain was identified through
Gram staining, physiological biochemical tests, and 16S rRNA gene sequencing.

e 2. Degradation Kinetics Experiment: The selected strain was pre-cultured in LB medium for 12
hours. This seed culture was then inoculated (3% v/v inoculation volume) into a base medium
containing 20 mg/L of SMM. The culture was incubated at 30°C with shaking at 160 rpm for 48 hours.
Samples were taken at set intervals (0O, 1, 3, 6, 10, 24, and 48 hours) to measure the residual SMM
concentration and calculate the degradation efficiency.

¢ 3. Condition Optimization via RSM: To achieve the maximum degradation rate, conditions were
optimized using Response Surface Methodology (RSM) based on a Box-Behnken design. The
optimal parameters identified were:

Inoculation Volume: 5%

Temperature: 59.1°C

pH: 7.10

MgSO0a4 Concentration: 0.45 g/L

[¢]

[¢]

[e]

o

The following diagram illustrates the experimental workflow for the isolation of the degrading bacterium and

the optimization of SMM degradation.
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Sample Collection
(Swine Manure Compost)

Optimal Conditions:
59.1°C, pH 7.10, 0.45 g/L MgSOa4, 5% Inoculum

Click to download full resolution via product page

Summary of Key Findings
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To summarize the comparative environmental profile of Sulfamonomethoxine:

¢ Environmental Role: SMM is a long-acting antibiotic specifically used in aquaculture, which
differentiates it from other shorter-acting sulfonamides like SMX and SMZ [3].

e Degradability: It can be efficiently broken down by specific microbial strains like Bacillus sp. DLY-11
under optimized conditions, which is a promising avenue for bioremediation [2].

¢ Ecological Impact: Its effects are concentration-dependent. At lower, commonly-found levels (ng/L to
low pg/L), its impact might be minimal or even stimulatory to some organisms like algae. However, at
higher concentrations (e.g., 500 pg/L), especially in combination with synergists like trimethoprim, it
can cause significant growth inhibition and physiological disruption [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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